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Compound of Interest

2-Amino-8-bromo-9-(b-d-
Compound Name:
ribofuranosyl)purine

Cat. No.: B12080551

Get Quote

Dual-Utility Nucleoside: Immunostimulation and RNA
Structural Stabilization
Executive Summary

CAS number 4016-63-1 corresponds to 8-Bromoguanosine (8-Br-G), a halogenated derivative
of the nucleoside guanosine.[1][2][3] It serves two distinct but critical roles in biomedical

research:

¢ Immunology: It acts as a potent immunostimulant, activating B lymphocytes, Natural Killer
(NK) cells, and macrophages, primarily through Toll-like Receptor (TLR) pathways and
intracellular signaling cascades.

« Structural Biology: It functions as a conformational probe. The bulky bromine atom at the C8
position sterically hinders the glycosidic bond, forcing the nucleoside to adopt the syn
conformation. This property is exploited to reduce conformational heterogeneity in RNA
studies (NMR, X-ray crystallography).
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This guide provides a comprehensive technical analysis of 8-Bromoguanosine, including

physicochemical properties, synthesis protocols, handling procedures, and mechanistic

applications.

Chemical Identity & Physicochemical Properties

8-Bromoguanosine is characterized by the substitution of a hydrogen atom with a bromine

atom at the C8 position of the purine ring.[4] This modification significantly alters its steric

profile and electronic properties compared to native guanosine.

ble 1: Chemical Shecificati

Property

Data

Chemical Name

8-Bromoguanosine

8-Br-G; 2-Amino-8-bromo-6-hydroxypurine

Synonyms riboside; NSC 79211

CAS Number 4016-63-1

Molecular Formula C10H12BrNsOs

Molecular Weight 362.14 g/mol

Appearance White to off-white crystalline solid

Solubility (DMSO)

~20-30 mg/mL (High)

Solubility (Water)

< 0.5 mg/mL (Sparingly soluble; requires
heating or pH adjustment)

UV Max (
261 nm (in neutral buffer)
)
pKa ~8.3 (N1-H), ~1.5 (N7-H protonation)
Storage -20°C, Desiccated, Protected from light

Mechanistic Applications

Structural Biology: The Syn-Conformation Lock
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In native guanosine, the glycosidic bond (connecting the ribose C1' to the base N9) freely
rotates between syn and anti conformations, with anti generally being favored.

In 8-Bromoguanosine, the large Van der Waals radius of the bromine atom at C8 creates
severe steric clash with the ribose oxygen (0O4") if the molecule attempts to adopt the anti
conformation. Consequently, 8-Bromoguanosine is energetically locked into the syn
conformation.

Application: Researchers incorporate 8-Br-G into RNA oligonucleotides to:
o Stabilize Z-RNA structures (which require alternating syn/anti conformations).
o Fix the conformation of G-quadruplexes.

» Reduce spectral overlap in NMR by locking specific residues.
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Figure 1: Mechanism of conformational locking. The C8-Bromine substituent forces the
nucleoside into the syn-conformation, reducing structural heterogeneity.[4]

Immunology: B-Cell and Macrophage Activation

8-Bromoguanosine is a potent activator of the innate immune system. Unlike native guanosine,
which is rapidly metabolized, the C8-bromination confers resistance to Purine Nucleoside
Phosphorylase (PNP), allowing the molecule to persist intracellularly and sustain signaling.

Mechanism of Action:

e TLR7/8 Agonism: 8-Br-G acts as a ligand for Toll-like Receptors 7 and 8 (endosomal),
mimicking single-stranded RNA.
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« Intracellular Signaling: Activation recruits MyD88, triggering the NF-

B pathway.

e Outcome: Induction of proliferation in B cells and secretion of pro-inflammatory cytokines (IL-
1, IL-6, TNF-

) and Interferons (IFN) by macrophages and NK cells.

Experimental Protocols
Synthesis of 8-Bromoguanosine

Note: This protocol involves hazardous halogens. Perform in a fume hood.

Principle: Electrophilic aromatic substitution (bromination) at the electron-rich C8 position of the
guanine ring.

Reagents:
e Guanosine (Solid)[1][2][3]
e Bromine (

) liquid or Saturated Bromine Water

e Solvent: Water or Acetate Buffer (pH 4.0-5.0)
Step-by-Step Workflow:
¢ Suspension: Suspend 5.0 g of Guanosine in 100 mL of distilled water.

o Bromination: Add saturated bromine water dropwise to the suspension under constant
stirring at room temperature.

o Endpoint: Continue addition until a faint yellow color persists (indicating excess
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Reaction: Stir for 1-2 hours. The white guanosine solid will dissolve and reprecipitate as the
brominated product.

Quenching: If necessary, quench excess bromine with a small amount of sodium bisulfite
(though often air evaporation is sufficient for small excesses).

Filtration: Filter the precipitate.

Purification: Recrystallize from boiling water. 8-Bromoguanosine is significantly more soluble
in hot water than cold.

Drying: Dry in vacuo over

to yield white needles.
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Figure 2: Synthetic workflow for the bromination of guanosine.

Preparation of Stock Solutions for Bioassays

Due to poor water solubility, incorrect solubilization is a common source of experimental error.

Protocol:
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o Solvent Choice: Use DMSO (Dimethyl sulfoxide) for the primary stock.
o Target Concentration: 10—20 mg/mL (approx. 25-50 mM).

» Dissolution: Weigh powder and add DMSO. Vortex vigorously. If necessary, warm to 37°C for
5 minutes.

e Aqueous Dilution:
o Dilute the DMSO stock into the culture medium (PBS or RPMI) immediately before use.
o Ratio: Ensure final DMSO concentration is < 0.5% to avoid cytotoxicity.

o Note: 8-Bromoguanosine may precipitate in cold aqueous buffers at concentrations > 0.5
mg/mL. Keep solutions at RT or 37°C.

Safety and Stability
o Hazard Classification: Irritant (Skin/Eye).

» Light Sensitivity: Brominated nucleosides can be photosensitive. Store solid and solutions in
amber vials or wrapped in foil.

 Stability:
o Solid: Stable for >2 years at -20°C.[5][6]
o Solution (DMSO): Stable for 3—6 months at -20°C. Avoid repeated freeze-thaw cycles.

o Solution (Aqueous): Prepare fresh. Hydrolysis of the glycosidic bond can occur over time
in acidic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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